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The clinical success and longevity of lithium disilicate dental restorations are critically
dependent on their mechanical properties, primarily their flexural strength. Accurate and
reproducible measurement of this property is therefore essential for material development,
quality control, and regulatory approval. This guide provides a comprehensive comparison of
the prevalent testing methodologies used to determine the flexural strength of lithium
disilicate, with a focus on validating their application and understanding the impact of
experimental protocols on the results.

Overview of Flexural Strength Testing Methods

The International Organization for Standardization (ISO) standard 6872:2015 provides the
primary guidelines for testing dental ceramics, including lithium disilicate.[1] This standard
accepts three main methods for determining flexural strength: the three-point bending test (3-
PBT), the four-point bending test (4-PBT), and the biaxial flexural strength test (BFT), often a
piston-on-three-ball configuration.[1][2] Each method possesses distinct advantages and
disadvantages that can influence the resulting strength values and their clinical relevance.

A critical consideration in flexural strength testing of brittle materials like lithium disilicate is
the "edge effect,” where failures can initiate from flaws at the specimen's edges, potentially
underestimating the material's intrinsic strength.[1] The choice of testing methodology can
significantly mitigate or exacerbate this effect.
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Comparison of Testing Methodologies
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strength
values.[5][6]

Quantitative Data Summary

The flexural strength values for lithium disilicate can vary significantly depending on the
testing method, the specific commercial product, and the processing conditions (e.g., with or
without firing). The following table summarizes representative data found in the literature.

Flexural Strength

Material Testing Method Reference
(MPa)
Celtra Duo (polished ] )
3-Point Bending 210 [7]
only)
Celtra Duo (polished o
Biaxial Flexural 413 [7]
only)
Celtra Duo (with firing)  3-Point Bending 370 [7]
Celtra Duo (with firing)  Biaxial Flexural 560 [7]
Celtra Press (with ) )
. 3-Point Bending 567 [7]
powerfiring)
Celtra Press (with o
- Biaxial Flexural 678 [7]
powerfiring)
IPS e.max CAD 3-Point Bending 364.64 [8]
Not significantly
IPS e.max Press 3-Point Bending different from GC LiSi [8]
Press
GC LiSi Press 3-Point Bending 203.54 [8]

Note: Direct comparison of values across different studies should be done with caution due to
variations in experimental protocols. A review of 26 articles on lithium-based silicate glass-
ceramics found that the three-point bending test was the most commonly used method.[4][9]
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Experimental Protocols

Adherence to standardized experimental protocols is crucial for obtaining reliable and

comparable results. The ISO 6872 standard provides detailed procedures for specimen

preparation and testing.[10][11][12]

Specimen Preparation:

Cutting and Grinding: Specimens are typically cut from CAD/CAM blocks or pressed from
ingots.[1][13] Machining can introduce surface flaws that act as stress concentrators.

Polishing: Polishing the specimen surface, particularly the tensile side, can significantly
increase the measured flexural strength by removing surface flaws.[14][15]

Edge Chamfering: Chamfering or beveling the edges of bar-shaped specimens is
recommended by ISO to reduce the likelihood of edge-initiated fractures.[1][14][15] This can
lead to a more consistent distribution of flaws and increase the reliability of the results.[14]
[15]

Crystallization/Firing: For materials like IPS e.max CAD, a final crystallization firing is
required to achieve their final mechanical properties.[16] This heat treatment transforms the
lithium metasilicate into lithium disilicate, significantly increasing the flexural strength.[16]
[17]

Testing Procedure (General):

Specimen Measurement: Precisely measure the dimensions of each specimen.[2]

Mounting: Place the specimen on the appropriate test fixture (e.g., three-point, four-point, or
biaxial). For biaxial testing, a thin, non-rigid film may be placed between the supports and the
specimen.[2]

Loading: Apply a compressive load at a constant crosshead speed, typically 1 + 0.5 mm/min,
using a universal testing machine.[2]

Data Recording: Record the load at which fracture occurs.
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» Calculation: Calculate the flexural strength using the appropriate formula for the testing
method, which takes into account the fracture load, specimen dimensions, and test span.

Experimental Workflow Diagram

The following diagram illustrates the general workflow for flexural strength testing of lithium

disilicate, from specimen preparation to data analysis.
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Caption: Workflow for flexural strength testing of lithium disilicate.
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Conclusion

The validation of flexural strength testing methods for lithium disilicate is paramount for
ensuring the clinical performance of dental restorations. While the three-point bending test is
widely used, the biaxial flexural strength test is generally considered more reliable due to its
mitigation of edge effects, providing a more accurate representation of the material's intrinsic
strength.[3][5] Researchers and professionals in the field must be cognizant of the chosen
methodology and the significant impact of experimental protocols, such as polishing and edge
chamfering, on the final flexural strength values.[14][15] For comparative studies, it is essential
that consistent and well-documented protocols are employed to ensure the validity and
reproducibility of the findings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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